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Compound of Interest

Compound Name: Niflumic Acid

Cat. No.: B1678859 Get Quote

Niflumic acid, a non-steroidal anti-inflammatory drug (NSAID) frequently utilized in research,

necessitates careful handling and disposal due to its potential hazards. Adherence to proper

disposal protocols is crucial to ensure the safety of laboratory personnel and to prevent

environmental contamination. This guide provides a comprehensive overview of the procedures

for the safe disposal of niflumic acid, tailored for researchers, scientists, and drug

development professionals.

Hazard Profile of Niflumic Acid
Niflumic acid is classified as a hazardous substance. It is harmful if swallowed, in contact with

skin, or inhaled.[1][2][3] It is known to cause skin and serious eye irritation, and may also lead

to respiratory irritation.[1][2][3] Furthermore, niflumic acid may cause long-lasting harmful

effects to aquatic life.[1][4] Therefore, appropriate personal protective equipment (PPE),

including gloves, protective clothing, and eye/face protection, should be worn when handling

this chemical.[3][5] All handling should be conducted in a well-ventilated area to avoid the

formation and inhalation of dust and aerosols.[5]

Step-by-Step Disposal Procedure
The disposal of niflumic acid must be carried out in compliance with local, regional, and

national regulations.[5][6] The following steps outline the recommended procedure for its safe

disposal:

Waste Identification and Collection:
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Unused or waste niflumic acid should be collected in a suitable, clearly labeled, and

closed container.[5]

Prevent the chemical from entering drains, sewers, or water bodies.[1][3][5][6]

Spill Management:

In the event of a spill, prevent further leakage if it is safe to do so.[5]

Remove all sources of ignition and use non-sparking tools for cleanup.[5]

Collect the spilled material and place it in a suitable container for disposal.[5] Adhered or

collected material should be promptly disposed of in accordance with appropriate laws and

regulations.[5]

Selection of Disposal Method:

The preferred method of disposal for niflumic acid is through a licensed chemical

destruction facility.[5]

Controlled incineration with flue gas scrubbing is a recommended disposal method.[5]

Alternatively, the material can be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber.[2][3]

Disposal of Contaminated Packaging:

Empty containers should be triple-rinsed (or equivalent).[5] The rinsate should be collected

and treated as hazardous waste.

After rinsing, containers can be offered for recycling or reconditioning.[5]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill, if permitted by local regulations.[5]

Combustible packaging materials may be disposed of via controlled incineration with flue

gas scrubbing.[5]
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Quantitative Data Summary
For the transportation of niflumic acid waste for disposal, the following information is pertinent:

Parameter Value

UN Number 2811[3]

Proper Shipping Name Toxic solid, organic, n.o.s. (Niflumic acid)[3]

Transport Hazard Class 6.1[3]

Packing Group III[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

niflumic acid.
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Caption: Logical workflow for the safe disposal of niflumic acid.
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By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of niflumic acid, thereby minimizing risks to both human

health and the ecosystem. Always consult your institution's environmental health and safety

department for specific guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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